Cas no 52313-61-8 (2-chloro-4-methylpyridin-1-ium-1-olate)

2-chloro-4-methylpyridin-1-ium-1-olate structure
52313-61-8 structure
Product Name:2-chloro-4-methylpyridin-1-ium-1-olate
CAS No:52313-61-8
MF:C6H6ClNO
MW:143.570940494537
CID:1040085
PubChem ID:12487484
Update Time:2025-04-20

2-chloro-4-methylpyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-methylpyridine 1-oxide
    • 2-chloro-4-methyl-1-oxidopyridin-1-ium
    • AK-88279
    • ANW-67392
    • CTK8C1864
    • KB-229696
    • 2-Chloro-4-picoline 1-oxide
    • 2-chloro-4-methylpyridin-1-ium-1-olate
    • 2-chloro-4-methyl-pyridine 1-oxide
    • SCHEMBL942792
    • EN300-132254
    • DB-330107
    • MFCD16620266
    • 2-chloro-4-methylpyridine-N-oxide
    • SB54946
    • AKOS016006725
    • 2-Chloro-4-methylpyridine1-oxide
    • DTXSID50500085
    • AB6864
    • CCA31361
    • CTRINZIZOOSLLD-UHFFFAOYSA-N
    • 52313-61-8
    • AS-44805
    • 2-Chloro-4-methyl-1-oxo-1lambda~5~-pyridine
    • MDL: MFCD16620266
    • Inchi: 1S/C6H6ClNO/c1-5-2-3-8(9)6(7)4-5/h2-4H,1H3
    • InChI Key: CTRINZIZOOSLLD-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C=C[N+]=1[O-]

Computed Properties

  • Exact Mass: 143.0137915g/mol
  • Monoisotopic Mass: 143.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 25.5Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 322 ºC
  • Flash Point: 149 ºC

2-chloro-4-methylpyridin-1-ium-1-olate Pricemore >>

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